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Compound of Interest

Compound Name:
1H-pyrrolo[2,3-b]pyridine-2-

carbaldehyde

Cat. No.: B1291308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and

recommended storage conditions for 7-azaindole-2-carbaldehyde. Due to the limited availability

of specific stability data for this compound, this document also outlines potential degradation

pathways based on the chemical reactivity of the 7-azaindole core and the aldehyde functional

group. Furthermore, a general experimental workflow for a comprehensive stability assessment

is proposed.

Physicochemical Properties and Recommended
Storage
While extensive, peer-reviewed stability data for 7-azaindole-2-carbaldehyde is not readily

available in the public domain, information from suppliers and general chemical principles

allows for the formulation of recommended storage and handling procedures.
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Property Information

Chemical Name 1H-Pyrrolo[2,3-b]pyridine-2-carbaldehyde

Synonyms 7-Azaindole-2-carboxaldehyde

CAS Number 394223-03-1

Molecular Formula C₈H₆N₂O

Molecular Weight 146.15 g/mol

Appearance Typically a solid, color may vary

Recommended Storage

Store in a cool, dry, and dark place. Keep the

container tightly sealed. For long-term storage,

refrigeration (2-8 °C) under an inert atmosphere

(e.g., argon or nitrogen) is recommended to

minimize degradation.

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.

Potential Degradation Pathways
The chemical structure of 7-azaindole-2-carbaldehyde, featuring both an aldehyde group and a

nitrogen-containing heterocyclic system, suggests several potential degradation pathways.

Understanding these can aid in the development of robust analytical methods and the design of

stability-indicating assays.

Oxidation of the Aldehyde Group
Aromatic aldehydes are susceptible to oxidation, particularly in the presence of air

(autoxidation), light, and trace metal impurities.[1] This process typically proceeds via a radical

chain mechanism to form the corresponding carboxylic acid, 7-azaindole-2-carboxylic acid.

This is often the primary degradation pathway for aldehydes.

Photodegradation
The 7-azaindole core is known to be photophysically active.[2] Exposure to light, especially UV

radiation, can lead to the formation of reactive excited states, which may initiate various
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degradation reactions. This could involve dimerization, polymerization, or reactions with solvent

or atmospheric components.

Acid/Base Catalyzed Reactions
The aldehyde functional group can undergo various acid or base-catalyzed reactions. In the

presence of strong acids, polymerization or condensation reactions may occur. Strong bases

can catalyze the Cannizzaro reaction (for aldehydes without α-hydrogens) or aldol-type

condensation reactions if trace impurities with enolizable protons are present. The pyridine

nitrogen in the 7-azaindole ring can also be protonated in acidic conditions, potentially altering

the reactivity and stability of the molecule.

Instability in Solution
The stability of 7-azaindole-2-carbaldehyde in solution will be highly dependent on the solvent,

pH, and presence of dissolved oxygen. Protic solvents, especially under non-neutral pH

conditions, may facilitate degradation.

Below is a diagram illustrating the principal potential degradation pathways.

Potential Degradation Pathways of 7-Azaindole-2-Carbaldehyde

7-Azaindole-2-carbaldehyde

Oxidation
(O2, light, metal ions)

Photodegradation
(UV/Vis light) Acid/Base Catalysis

7-Azaindole-2-carboxylic acid Dimers, Polymers, Photoproducts Condensation/Polymerization Products

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1291308?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Potential degradation routes for 7-azaindole-2-carbaldehyde.

Experimental Protocols for Stability Assessment
A comprehensive stability study for 7-azaindole-2-carbaldehyde should be conducted to

establish its shelf-life and identify optimal storage conditions. The following outlines a general

experimental workflow.

Stability-Indicating Analytical Method Development
A crucial first step is the development and validation of a stability-indicating analytical method,

typically High-Performance Liquid Chromatography (HPLC) with UV detection.

Objective: To develop an HPLC method capable of separating the intact 7-azaindole-2-

carbaldehyde from its potential degradation products.

Protocol:

Column Selection: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle

size) is a common starting point.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic

acid or ammonium acetate in water) and an organic solvent (e.g., acetonitrile or methanol)

is often effective. The gradient should be optimized to achieve good resolution between

the parent compound and any degradants.

Detection: A photodiode array (PDA) detector is recommended to monitor at multiple

wavelengths and to assess peak purity. The maximum absorbance wavelength (λmax) of

7-azaindole-2-carbaldehyde should be used for quantification.

Forced Degradation Studies: To demonstrate the stability-indicating nature of the method,

the compound should be subjected to forced degradation under various stress conditions

(e.g., acidic, basic, oxidative, thermal, and photolytic). The resulting degraded samples are

then analyzed to ensure that the degradation products are resolved from the parent peak.

Long-Term and Accelerated Stability Studies
Once a validated stability-indicating method is in place, formal stability studies can be initiated.
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Objective: To determine the shelf-life of 7-azaindole-2-carbaldehyde under defined storage

conditions.

Protocol:

Sample Preparation: Store the solid compound in well-sealed containers made of an inert

material (e.g., amber glass vials with PTFE-lined caps).

Storage Conditions:

Long-Term: Store samples at the recommended storage condition (e.g., 5 °C ± 3 °C)

and a control condition (e.g., 25 °C ± 2 °C / 60% RH ± 5% RH).

Accelerated: Store samples at an elevated temperature (e.g., 40 °C ± 2 °C / 75% RH ±

5% RH).

Time Points: Samples should be pulled and analyzed at predetermined time points (e.g.,

0, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies; 0, 1, 2, 3, and 6 months for

accelerated studies).

Analysis: At each time point, analyze the samples using the validated stability-indicating

HPLC method. The purity of the main peak and the formation of any degradation products

should be quantified. Physical properties such as appearance and color should also be

noted.

The following diagram outlines the logical workflow for assessing the stability of 7-azaindole-2-

carbaldehyde.
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Workflow for Stability Assessment of 7-Azaindole-2-Carbaldehyde
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Caption: A logical workflow for the stability assessment of a chemical compound.
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Conclusion
While specific quantitative data on the stability of 7-azaindole-2-carbaldehyde is scarce, its

chemical structure suggests a susceptibility to oxidation, photodegradation, and acid/base-

catalyzed reactions. For optimal preservation of its integrity, it is imperative to store the

compound in a cool, dry, and dark environment, preferably under an inert atmosphere. For

research and development purposes, a comprehensive stability study, guided by the principles

and protocols outlined in this guide, is highly recommended to establish a definitive shelf-life

and to ensure the quality and reliability of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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